Cas no 35542-01-9 (5-Methoxyuridine)

• Product Name: 5-Methoxyuridine
• CAS No: 35542-01-9
• MF: C₁₀H₁₄N₂O₇
• MW: 274.227363109589
• MDL: MFCD00006533
• CID: 317266
• PubChem ID: 1265899
• Update Time: 2025-04-19

5-Methoxyuridine Chemical and Physical Properties

Names and Identifiers

• Uridine, 5-methoxy-
• 5-METHOXYURIDINE
• 5-OMe-uridine
• SCHEMBL41141
• 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methoxypyrimidine-2,4-dione
• 1-((2S,3S,4R,5S)-3,4-dihydroxy-5-(hydroxymethyl)-tetrahydrofuran-2-yl)-5-methoxypyrimidine-2,4(1H,3H)-dione
• F12679
• C10H14N2O7
• 1-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-methoxypyrimidine-2,4(1H,3H)-dione
• AKOS025146635
• A848743
• 1-[(2R,3R,4R,5R)-3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methoxypyrimidine-2,4-dione
• EINECS 252-609-8
• BS-50154
• CHEBI:20601
• AC-32337
• BP-58624
• NS00059240
• MFCD00006533
• mo(5)u
• 35542-01-9
• 1-(b-D-Xylofuranosyl)-5-methoxyuracil
• ZXIATBNUWJBBGT-JXOAFFINSA-N
• 5-Methoxyuridine

• MDL： MFCD00006533
• Inchi： 1S/C10H14N2O7/c1-18-4-2-12(10(17)11-8(4)16)9-7(15)6(14)5(3-13)19-9/h2,5-7,9,13-15H,3H2,1H3,(H,11,16,17)/t5-,6-,7-,9-/m1/s1
• InChI Key： ZXIATBNUWJBBGT-JXOAFFINSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C(NC(C(=C1)OC)=O)=O)O)O

Computed Properties

• Exact Mass: 274.08012
• Monoisotopic Mass: 274.08010079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.65±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (9.3 g/l) (25 º C),
• PSA: 128.56

5-Methoxyuridine Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides